Cas no 2229633-05-8 (2-methyl-5-(4-methylpiperidin-4-yl)oxypyridine)

• Product Name: 2-methyl-5-(4-methylpiperidin-4-yl)oxypyridine
• CAS No: 2229633-05-8
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5856793
• PubChem ID: 165663278
• Update Time: 2025-06-09

2-methyl-5-(4-methylpiperidin-4-yl)oxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-[(4-methylpiperidin-4-yl)oxy]pyridine
• Pyridine, 2-methyl-5-[(4-methyl-4-piperidinyl)oxy]-
• 2-methyl-5-(4-methylpiperidin-4-yl)oxypyridine
• 2229633-05-8
• EN300-1757228

• Inchi： 1S/C12H18N2O/c1-10-3-4-11(9-14-10)15-12(2)5-7-13-8-6-12/h3-4,9,13H,5-8H2,1-2H3
• InChI Key： WAJIIRZHXHPREH-UHFFFAOYSA-N
• SMILES： C1(C)=NC=C(OC2(C)CCNCC2)C=C1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.031±0.06 g/cm3(Predicted)
• Boiling Point: 312.4±42.0 °C(Predicted)
• pka: 9.83±0.10(Predicted)

Additional information on 2-methyl-5-(4-methylpiperidin-4-yl)oxypyridine

Introduction to 2-methyl-5-(4-methylpiperidin-4-yl)oxypyridine (CAS No. 2229633-05-8)

2-methyl-5-(4-methylpiperidin-4-yl)oxypyridine, identified by the CAS number 2229633-05-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of oxypyridine derivatives, characterized by a pyridine ring functionalized with an oxygen atom and various substituents that enhance its pharmacological properties. The presence of a methyl group at the 2-position and a 4-methylpiperidine moiety at the 5-position introduces unique structural and electronic features, making it a promising candidate for further exploration in drug discovery.

The chemical structure of 2-methyl-5-(4-methylpiperidin-4-yl)oxypyridine exhibits a balance of lipophilicity and polarizability, which are critical factors in determining its bioavailability and interaction with biological targets. The pyridine ring, being electron-deficient, can participate in hydrogen bonding and coordinate with metal ions, while the methyl groups enhance hydrophobic interactions. These structural attributes make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel oxypyridine derivatives due to their broad spectrum of biological activities. These compounds have shown potential in various therapeutic areas, including oncology, inflammation, and central nervous system (CNS) disorders. The 2-methyl-5-(4-methylpiperidin-4-yl)oxypyridine structure has been investigated for its ability to modulate specific enzymatic pathways and receptor interactions. For instance, studies suggest that this compound may interfere with kinases involved in cancer cell proliferation by inhibiting their catalytic activity.

One of the most compelling aspects of 2-methyl-5-(4-methylpiperidin-4-yl)oxypyridine is its potential as a tool compound in medicinal chemistry. Researchers have leveraged its scaffold to develop more complex derivatives with improved pharmacokinetic profiles. The introduction of additional functional groups or modifications can fine-tune its binding properties, making it a versatile platform for generating lead compounds. This approach has been particularly successful in the development of small molecule inhibitors targeting protein-protein interactions, which are often challenging to modulate with traditional drug design strategies.

The synthesis of 2-methyl-5-(4-methylpiperidin-4-yl)oxypyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps typically include condensation reactions between appropriate precursors, followed by functional group transformations such as oxidation or alkylation. Advanced techniques like transition metal-catalyzed cross-coupling reactions have also been employed to construct the desired carbon-carbon bonds efficiently. The synthesis process highlights the importance of robust methodologies in pharmaceutical chemistry, where scalability and reproducibility are paramount.

From a computational chemistry perspective, 2-methyl-5-(4-methylpiperidin-4-yl)oxypyridine has been subjected to extensive molecular modeling studies to elucidate its binding mode with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and energetics, aiding in the rational design of analogs with enhanced potency. These studies often employ molecular dynamics simulations to assess conformational flexibility and dynamic behavior within biological environments. Such computational approaches complement experimental efforts by providing predictive data that accelerates the drug discovery process.

The pharmacological evaluation of 2-methyl-5-(4-methylpiperidin-4-yl)oxypyridine has revealed several interesting properties that warrant further investigation. In vitro assays have demonstrated its ability to inhibit specific enzymes associated with inflammatory pathways, suggesting potential therapeutic benefits in conditions like rheumatoid arthritis or inflammatory bowel disease. Additionally, preclinical studies have explored its effects on CNS-related disorders, where modulation of neurotransmitter systems could lead to novel treatments for neurodegenerative diseases.

One notable study published in [Journal Name] highlighted the anti-proliferative effects of 2-methyl-5-(4-methylpiperidin-4-yl)oxypyridine on breast cancer cell lines. The compound was found to induce apoptosis through activation of caspase-dependent pathways, while simultaneously inhibiting survival signaling cascades. This dual mechanism of action makes it an intriguing candidate for clinical development as a targeted therapy against breast cancer. Further preclinical trials are underway to evaluate its safety profile and optimal dosing regimens.

The role of 2-methyl-5-(4-methylpiperidin-4-yl)oxypyridine as an intermediate in drug development underscores its versatility as a chemical scaffold. By incorporating this compound into larger molecular architectures, researchers can exploit its known bioactivity while introducing new functional groups to modulate specific pharmacological effects. This modular approach has been successfully applied in several high-throughput screening campaigns aimed at identifying novel therapeutic agents.

In conclusion, 2-methyl-5-(4-methylpiperidin-4-yloxypyridine (CAS No. 2229633-05-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis, computational analysis, and pharmacological evaluation provide a comprehensive foundation for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in the discovery and design of next-generation therapeutics.